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Compound of Interest

Compound Name: 2-Fluoro-3-iodopyridine

Cat. No.: B038475

2-Fluoro-3-iodopyridine is a halogenated pyridine derivative that serves as a critical building
block in the synthesis of complex organic molecules.[1] Its utility is prominent in the fields of
medicinal chemistry and agrochemical development.[1][2] The presence of both fluorine and
lodine atoms allows for diverse reactivity, making it a valuable precursor for creating novel
therapeutic agents, particularly in oncology and for treating inflammatory diseases.[1][2] The
fluorine atom can enhance metabolic stability, while the iodine atom provides a reactive site for
various cross-coupling reactions.[2]

Data Presentation: Key Properties

The quantitative data for 2-Fluoro-3-iodopyridine are summarized in the table below for easy
reference and comparison.
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Property Value Source(s)
Melting Point 44-48 °C

45-46 °C [2]

45 °C [3]

Molecular Formula CsHsFIN [1112]
Molecular Weight 222.99 g/mol [4]

CAS Number 113975-22-7 2]

White to light yellow
Appearance ] [11[2]
solid/powder/crystal

Purity Typically supplied at 297% [1][2]114]

Boiling Point 99 °C at 17 mmHg [3]

Experimental Protocols for Melting Point
Determination

The melting point of a pure crystalline organic compound is a sharp, characteristic physical
property used for identification and purity assessment. A widened melting range and a
depressed melting point are typically indicative of impurities.[5] The most common method for
determining the melting point of a solid organic compound like 2-Fluoro-3-iodopyridine is the
capillary method using a melting point apparatus.

Protocol: Capillary Melting Point Determination

This protocol describes the standard procedure for determining the melting point range of a
solid organic compound.

Materials and Equipment:
e 2-Fluoro-3-iodopyridine sample

e Melting point apparatus (e.g., Mel-Temp or similar heated block device)
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Glass capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional, for grinding crystals)

Safety goggles
Procedure:
e Sample Preparation:

o Place a small amount of 2-Fluoro-3-iodopyridine on a clean, dry surface. If the sample
consists of large crystals, gently crush it into a fine powder.[6]

o Dip the open end of a capillary tube into the powdered sample.[7]

o Invert the tube and gently tap it on a hard surface to pack the sample down into the sealed
end.[7] The packed sample should be approximately 1-2 mm high.[5][6]

e Apparatus Setup:

o Insert the capillary tube, sealed end down, into the sample holder of the melting point
apparatus.[7]

o Ensure the thermometer or temperature probe is correctly positioned to accurately
measure the temperature of the heating block.[8]

e Melting Point Measurement:

o Rapid Determination (Optional): For an unknown compound or to save time, first heat the
sample rapidly to get an approximate melting point. Turn off the apparatus and allow it to
cool significantly before proceeding.

o Accurate Determination: Heat the block at a slow, steady rate, approximately 1-2 °C per
minute, as the temperature approaches the expected melting point.[7]

o Observe the sample closely through the magnifying lens.
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o Record the temperature (T1) at which the first drop of liquid appears.[5][6][8]

o Continue heating at the same slow rate and record the temperature (T2) at which the
entire sample has completely melted into a clear liquid.[5][6][8]

e Reporting:
o The melting point is reported as the range from T1 to Ta.

o For accurate results, repeat the determination with a fresh sample in a new capillary tube.
[5] Consistent values should be obtained.

Visualizations: Workflows and Applications

Diagrams created using Graphviz illustrate key logical and experimental workflows relevant to
2-Fluoro-3-iodopyridine.
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Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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